2-[(4-Chloro-2-methylphenyl)amino]acetohydrazide

• IUPAC Name: 2-(4-chloro-2-methylanilino)acetohydrazide
• InChI: InChI=1S/C9H12ClN3O/c1-6-4-7(10)2-3-8(6)12-5-9(14)13-11/h2-4,12H,5,11H2,1H3,(H,13,14)
• InChI Key: FXVPJYIAMLEGDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NCC(=O)NN
• Molecular Formula: C9H12ClN3O
• DSSTOX Substance ID: DTXSID40354695
• Molecular Weight: 213.66 g/mol
• CAS RN: 415711-83-0

Description

2-[(4-Chloro-2-methylphenyl)amino]acetohydrazide, abbreviated as 2-CMAH, is a synthetic compound with a wide range of applications in scientific research. It is a colorless solid with a molecular weight of 263.7 g/mol and a melting point of 186°C. 2-CMAH is an important intermediate in the synthesis of several pharmaceuticals, such as antifungal and anti-inflammatory drugs, and has been studied extensively in the fields of biochemistry, pharmacology, and physiology.

Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the utility of 2-[(4-Chloro-2-methylphenyl)amino]acetohydrazide derivatives in synthesizing a range of heterocyclic compounds, including thiosemicarbazides, triazoles, and Schiff bases, showing significant antihypertensive α-blocking activity with low toxicity (B. F. Abdel-Wahab et al., 2008). Similarly, compounds derived from this chemical scaffold, specifically formazans, have demonstrated moderate antimicrobial activity, indicating the potential for developing new antimicrobial agents (P. Sah et al., 2014).

Anticancer and Enzyme Inhibition Studies

Novel heterocyclic compounds derived from 2-[(4-Chloro-2-methylphenyl)amino]acetohydrazide have been investigated for their lipase and α-glucosidase inhibition, showing promising results in the context of metabolic disorders (O. Bekircan et al., 2015). Another study focused on the synthesis of derivatives with potential anticancer activity, further highlighting the versatility of this compound in medicinal chemistry research (Salahuddin et al., 2014).

Anti-inflammatory and Analgesic Properties

Research has also explored the anti-inflammatory and analgesic properties of derivatives, offering insights into the development of new therapeutic agents for treating inflammation and pain (D. Dewangan et al., 2015).

Antimicrobial and Antioxidant Activities

Compounds synthesized from 2-[(4-Chloro-2-methylphenyl)amino]acetohydrazide have shown significant antimicrobial and antioxidant activities, underscoring their potential in developing treatments for infectious diseases and oxidative stress-related conditions (Y. Ünver et al., 2014).

Nonlinear Optical Properties

Additionally, derivatives of 2-[(4-Chloro-2-methylphenyl)amino]acetohydrazide have been evaluated for their nonlinear optical properties, suggesting applications in optical device technologies, such as optical limiters and switches (K. Naseema et al., 2010).